Cas no 111524-95-9 ((R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid)

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid is an N-Fmoc-protected α-amino acid derivative widely used in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The chiral phenylglycine scaffold provides structural versatility for constructing bioactive peptides and peptidomimetics. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and compatibility with orthogonal protection strategies. Its high purity and well-defined stereochemistry ensure reliable incorporation into peptide sequences, making it a preferred choice for research in medicinal chemistry and biochemistry.

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid structure

111524-95-9 structure

Product Name:(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid

CAS No:111524-95-9

MF:C₂₃H₁₉NO₄

MW:373.4013

MDL:MFCD00190891

CID:62876

PubChem ID:2756108

Update Time:2025-06-08

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid
- (R)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-PHENYL-ACETIC ACID
- N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-D-PHENYLGLYCINE
- N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-D-PHENYLGLYCINE
- N-ALPHA-FMOC-D-PHENYLGLYCINE
- RARECHEM EM WB 0180
- FMOC-D-PHENYLGLYCINE
- FMOC-D-(PHENYL)GLY-OH
- Fmoc-D-Phg-OH
- Fmoc-D-α-phenylglycine
- N-Fmoc-D-2-phenylglycine
- Fmoc-D-a-phenylglycine
- N-α-Fmoc-D-phenylglycine
- FMOC-D-ALPHA-PHENYLGLYCINE
- Fmoc-DL-Alpha-Phenylglycine
- Fmoc-D-phenylglycine,99%e.e.
- (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetic acid
- Fmoc-L-
- A-Phenylglycine
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-phenyl-acetic acid
- (R)-2-(Fmoc-amino)-2-phenylacetic acid
- PCJHOCNJLMFYCV-OAQYLSRUSA-N
- (R)-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}(phenyl)acetic acid
- Fmoc-D-Phg-OH, >=98.0%
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-phenylglycine (Fmoc-D-Phg-OH)
- M03227
- SCHEMBL118281
- PD196923
- EN300-81129
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-phenylacetic acid
- J-300365
- HY-W013760
- F1193
- 111524-95-9
- MFCD00190891
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-2-phenylglycine
- Benzeneacetic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(aR)-
- DS-2713
- CS-W014476
- AKOS010401006
- Z1123720076
- AC-1443
- AKOS015922845
- MDL： MFCD00190891
- Inchi： 1S/C23H19NO4/c25-22(26)21(15-8-2-1-3-9-15)24-23(27)28-14-20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)20/h1-13,20-21H,14H2,(H,24,27)(H,25,26)/t21-/m1/s1
- InChI Key： PCJHOCNJLMFYCV-OAQYLSRUSA-N
- SMILES： O(C(N([H])[C@@]([H])(C(=O)O[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

Exact Mass: 373.13100
Monoisotopic Mass: 373.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 537
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.6
XLogP3: 4.3

Experimental Properties

Density: 1.299
Melting Point: 170-180°C
Boiling Point: 606.3 °C at 760 mmHg
Flash Point: 320.5 °C
PSA: 75.63000
LogP: 4.74190

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid Security Information

Hazard Statement： H413
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
HazardClass：IRRITANT
Storage Condition：2-8°C

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid Customs Data

HS CODE：29242990

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F620223-100mg	Fmoc-d-phg-oh	111524-95-9		100mg	$64.00	2023-05-18
TRC	F620223-1g	Fmoc-d-phg-oh	111524-95-9		1g	$ 60.00	2022-06-02
TRC	F620223-5g	Fmoc-d-phg-oh	111524-95-9		5g	$ 70.00	2022-06-02
TRC	F620223-10g	Fmoc-d-phg-oh	111524-95-9		10g	$98.00	2023-05-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	F1193-25G	N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-2-phenylglycine	111524-95-9	>97.0%(T)(HPLC)	25g	¥1180.00	2024-04-18
BAI LING WEI Technology Co., Ltd.	196157-5G	Fmoc-D-Phg-OH	111524-95-9		5G	￥ 334	2022-04-26
Apollo Scientific	OR471607-100g	(R)-2-(Fmoc-Amino)-2-phenylacetic acid	111524-95-9	98%	100g	£42.00	2025-02-20
AAPPTec	UFG221-5g	Fmoc-D-Phg-OH	111524-95-9		5g	$45.00	2024-07-19
AAPPTec	UFG221-25g	Fmoc-D-Phg-OH	111524-95-9		25g	$215.00	2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F809958-1g	Fmoc-D-Phg-OH	111524-95-9	98%	1g	￥27.90	2022-01-14

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid Production Method

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:111524-95-9)FMOC-D-PHG-OH

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:44

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:111524-95-9)FMOC-D-PHG-OH

Purity:99%

Quantity:25KG,200KG,1000KG

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